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Compound of Interest

Compound Name: UAMC00039 dihydrochloride

Cat. No.: B10768900 Get Quote

In-Depth Technical Guide: UAMC-00039
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physical Properties
UAMC-00039 dihydrochloride is a potent and selective inhibitor of dipeptidyl peptidase II (DPP-

II), a serine exopeptidase. Its chemical and physical properties are fundamental for its

application in experimental settings.
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Property Value Citations

Molecular Weight 382.76 g/mol [1][2][3]

Chemical Formula C₁₆H₂₄ClN₃O·2HCl [1][3]

CAS Number 697797-51-6 [1]

Appearance
Bright yellowish needles or

powder
[4]

Purity ≥98% [1]

Solubility
Soluble to 100 mM in water

and DMSO
[1][3]

Storage Store at -20°C [1][3][5]

Biological Activity and Selectivity
UAMC-00039 dihydrochloride is a reversible and competitive inhibitor of DPP-II.[5] Its high

potency and selectivity make it a valuable tool for studying the physiological and pathological

roles of this enzyme.

Target Enzyme IC₅₀ Citations

DPP-II 0.48 nM [1][5]

DPP-IV 165 µM [6]

DPP-8 142 µM [1]

DPP-9 78.6 µM [1]

Experimental Protocols
In Vitro DPP-II Enzyme Activity Assay
This protocol outlines a typical fluorometric assay to determine the inhibitory activity of UAMC-

00039 on DPP-II.
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Materials:

Purified DPP-II enzyme

Fluorogenic DPP-II substrate (e.g., Lys-Ala-AMC)

Assay Buffer (e.g., 50 mM MES, pH 6.0)

UAMC-00039 dihydrochloride

96-well black microtiter plates

Fluorescence microplate reader

Procedure:

Prepare a stock solution of UAMC-00039 dihydrochloride in an appropriate solvent (e.g.,

DMSO or water).

Perform serial dilutions of the UAMC-00039 stock solution to create a range of inhibitor

concentrations.

In a 96-well plate, add the assay buffer, the DPP-II enzyme, and the different concentrations

of UAMC-00039. Include a control group with no inhibitor.

Pre-incubate the plate at 37°C for 15 minutes.

Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g.,

380 nm excitation and 460 nm emission for AMC) over time.

Calculate the rate of reaction for each inhibitor concentration.

Plot the reaction rate against the inhibitor concentration to determine the IC₅₀ value.
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In Vitro DPP-II Inhibition Assay Workflow

In Vivo Study in Rodent Models
This protocol provides a general framework for assessing the in vivo effects of UAMC-00039.

Specific details may need to be adapted based on the research question.

Animals:

Male Wistar rats or other suitable rodent model.

Drug Administration:

UAMC-00039 dihydrochloride is orally available.[1]

Administer orally at a dose of 2 mg/kg.

The vehicle for administration can be 2% Tween 80 in water.

Experimental Groups:

Vehicle control group.

UAMC-00039 treated group.

Positive control group (if applicable).

Procedure:

Acclimatize animals to the housing conditions for at least one week before the experiment.
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Randomly assign animals to the different experimental groups.

Administer UAMC-00039 or vehicle by oral gavage.

At predetermined time points after administration, collect blood samples and/or tissues for

analysis.

Measure DPP-II activity in the collected samples to confirm target engagement.

Assess relevant physiological or behavioral parameters depending on the study's objective.

A dose-dependent inhibition of DPP-II has been observed in peripheral organs of rats and

mice after oral administration.
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In Vivo Experimental Workflow for UAMC-00039

Potential Signaling Pathways and Biological Roles
DPP-II is understood to be involved in the degradation of proline-containing neuropeptides and

collagen.[6] Inhibition of DPP-II by UAMC-00039 can therefore modulate signaling pathways

associated with these substrates. The precise signaling cascades are still an active area of

research.

UAMC-00039

DPP-II

inhibits

Peptide Degradation

mediates

Proline-containing Peptides Collagen Fragments

Downstream Signaling

modulates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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